Cas no 1261931-85-4 (5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile)

• Product Name: 5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile
• CAS No: 1261931-85-4
• MF: C₁₃H₈FNO₂
• MW: 229.206526756287
• MDL: MFCD18314240
• CID: 1219642
• PubChem ID: 53219916
• Update Time: 2025-04-20

5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile
• 2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%
• DTXSID00684708
• 2-CYANO-4-(5-FLUORO-2-HYDROXYPHENYL)PHENOL
• 5'-Fluoro-2',4-dihydroxy[1,1'-biphenyl]-3-carbonitrile
• MFCD18314240
• 1261931-85-4

• MDL： MFCD18314240
• Inchi： 1S/C13H8FNO2/c14-10-2-4-13(17)11(6-10)8-1-3-12(16)9(5-8)7-15/h1-6,16-17H
• InChI Key： LZGASDXVPFZXOS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(=C(C#N)C=1)O)O

Computed Properties

• Exact Mass: 229.054
• Monoisotopic Mass: 229.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles